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Compound of Interest

Compound Name: Heptadecyl! acrylate

Cat. No.: B13791135

An In-depth Technical Guide to Heptadecyl Acrylate: Chemical Properties and Structure

Introduction

Heptadecyl acrylate (C17A) is a monofunctional acrylate monomer characterized by a long,
hydrophobic heptadecyl chain attached to an acrylic acid ester.[1] This structure imparts
significant hydrophobicity, flexibility, and weatherability to polymers derived from it.[1][2] As a
versatile raw material, it is used in the synthesis of a wide range of polymers and serves as a
valuable feedstock for various chemical syntheses due to its high reactivity and ability to
undergo addition reactions.[1][2][3] This guide provides a comprehensive overview of its
chemical structure, properties, reactivity, and handling for researchers, scientists, and drug
development professionals.

Chemical Structure and Identification

Heptadecyl acrylate is the ester of acrylic acid and heptadecanol. Its structure consists of a
seventeen-carbon alkyl chain linked to an acrylate functional group.

IUPAC Name: heptadecyl prop-2-enoate[4]

Synonyms: Heptadecyl 2-propenoate, Acrylic acid heptadecyl ester[4][5][6]

CAS Number: 28343-58-0[4][5][6][7][8], 1473386-36-5 (for the branched isomer)[1][3]

Molecular Formula: C20H3s02[3][4][5][6][7]
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« SMILES: CCCCCCCCCCCCCCCCCOC(=0)C=C[4][7]
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Fig. 1. Simplified structure of Heptadecyl Acrylate.

Chemical and Physical Properties

Heptadecyl acrylate is a clear, colorless liquid at room temperature.[1][3] Its key physical and
chemical properties are summarized in the tables below.

Quantitative Physical and Chemical Data
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Property Value Conditions Source(s)

Molecular Weight 310.5 g/mol [1103114]

Density 0.87 g/cm?3 @ 25 °C [1][3]

0.869 g/cm?3 (Predicted) [7119]

0.881 g/lcm? @ 20.1°C

Boiling Point >174 °C [1][3]

385.6 °C grzzingg [71[9]

Melting Point <-100 °C [11[3]

Flash Point 173.5°C Closed Cup (150 [10]
2719)

234 °C [1]

Vapor Pressure 0.000125 hPa @ 32°C [1][3]

Viscosity 11 mPa-s [11[3]

Water Solubility < 30 pg/L @ 20 °C

logP (Octanol/Water) 9.2 @ 25 °C (OECD 117) [10]

8.29 [5]

Glass Transition (Tg) -72 °C [1]

-105 °C (Measured) [10]

Typical Product Specifications
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Parameter Specification Analytical Method Source(s)
Assay/Purity min. 94% Gas Chromatography [11[3]
_ max. 0.05% (as
Acid Content ) ) ASTM D 1613 [3]
acrylic acid)

Water Content max. 0.1% ASTM E 203 [11[3]
Color max. 100 APHA ASTM D 1209 [3]
Standard Stabilization 175 + 25 ppm MEHQ HPLC [1][3]

Reactivity and Polymerization

Heptadecyl acrylate is a highly reactive monomer that readily undergoes polymerization.[1][2]
Its primary reactivity stems from the acrylate group, which can participate in free-radical
polymerization to form homopolymers or copolymers.

It can be copolymerized with a wide variety of other monomers, including:

(Meth)acrylic acid and its salts, amides, and esters[1][2][3]

Acrylonitrile[1][2][3]

Maleic acid esters[1][2][3]

Vinyl acetate and vinyl chloride[1][2][3]

Styrene and butadiene[1][2][3]

This copolymerization allows for the tailoring of polymer properties for specific applications. The
long heptadecyl chain imparts hydrophobicity, chemical resistance, flexibility, and a low glass
transition temperature to the resulting polymers.[1][2] It is also a useful starting material for
chemical synthesis, as it readily undergoes addition reactions with many organic and inorganic
compounds.[1][2][3]
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Fig. 2: General polymerization pathways for Heptadecyl Acrylate.

Experimental Protocols

While specific synthesis protocols are proprietary, the quality and properties of heptadecyl
acrylate are typically verified using standardized analytical methods.

Analytical Methods Cited
e Assay: The purity of the monomer is determined by Gas Chromatography (GC).[3]

Acid Content: Titrimetric methods, such as ASTM D 1613, are used to quantify the residual
acid content.[3]

Water Content: The Karl Fischer titration method, outlined in ASTM E 203, is employed to
measure water content.[3]

Color: The APHA color scale (ASTM D 1209) is used to assess the color of the liquid
monomer.[3]

Stabilizer Content: High-Performance Liquid Chromatography (HPLC) is used to quantify the
concentration of the MEHQ inhibitor.[3] An example application note demonstrates the
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analysis of heptadecyl acrylate using reverse-phase (RP) HPLC with a mobile phase of
acetonitrile, water, and an acid modifier.[5]

General Workflow for HPLC Analysis

The following diagram illustrates a typical workflow for analyzing heptadecyl acrylate via
HPLC, for instance, to determine stabilizer concentration.
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(Dilution in Mobile Phase)

HPLC System Setup
(Column: Newcrom R1, Mobile Phase: MeCN/H20/Acid)

Sample Injection
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'
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Fig. 3: General workflow for HPLC analysis of Heptadecyl Acrylate.

Applications in Research and Development
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Heptadecyl acrylate's unique properties make it a valuable monomer in materials science and
potentially in drug development.

e Polymer Synthesis: Its primary application is as a monomer to produce polymers with
specific characteristics such as high hydrophobicity, low shrinkage, chemical resistance,
adhesion, and flexibility.[1][2]

o Lubricants: It is used in the production of high-temperature, high-shear (HTHS) and fuel-
efficient lubricants.[1]

o Biomedical Potential: Although direct experimental data is limited, long-chain alkyl acrylates
are explored for creating hydrophobic and biodegradable polymers.[11] These materials are
candidates for applications in controlled drug delivery of hydrophobic drugs and as
biocompatible coatings for medical devices.[11]

Safety and Handling
Heptadecyl acrylate requires careful handling to ensure safety and maintain product integrity.
It is classified as causing skin irritation and may cause an allergic skin reaction.[12]

Key Handling and Storage Recommendations:

o Preventing Polymerization: The product is stabilized, typically with MEHQ. To prevent
spontaneous polymerization, it must always be stored under air, never under inert gases like
nitrogen, as oxygen is required for the stabilizer to function effectively.[1][10]

» Storage Conditions: Storage temperature should not exceed 35°C.[1] It should be protected
from heat, UV light, and other high-energy radiation.[10]

o Materials: The preferred construction material for storage tanks and pipes is stainless steel.
[1][3] Carbon steel can be used, but rust formation may be an issue.[3]

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and appropriate work clothing to avoid skin and eye contact.[10][12]
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Fig. 4. Key safety considerations for storing Heptadecyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13791135#heptadecyl-acrylate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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